4'-Methoxyacetophenone
4'-Methoxyacetophenone
4'-Methoxyacetophenone, also known as 4-acetylanisole or fema 2005, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4'-Methoxyacetophenone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4'-methoxyacetophenone is primarily located in the cytoplasm. 4'-Methoxyacetophenone is a sweet, acacia, and anisic tasting compound that can be found in a number of food items such as garden tomato, fruits, peppermint, and herbs and spices. This makes 4'-methoxyacetophenone a potential biomarker for the consumption of these food products.
4-methoxyacetophenone is a member of the class of acetophenones that is acetophenone substituted by a methoxy group at position 4. It is a monomethoxybenzene and a member of acetophenones.
4-methoxyacetophenone is a member of the class of acetophenones that is acetophenone substituted by a methoxy group at position 4. It is a monomethoxybenzene and a member of acetophenones.
Brand Name:
Vulcanchem
CAS No.:
100-06-1
VCID:
VC0371526
InChI:
InChI=1S/C9H10O2/c1-7(10)8-3-5-9(11-2)6-4-8/h3-6H,1-2H3
SMILES:
CC(=O)C1=CC=C(C=C1)OC
Molecular Formula:
C9H10O2
Molecular Weight:
150.17g/mol
4'-Methoxyacetophenone
CAS No.: 100-06-1
Main Products
VCID: VC0371526
Molecular Formula: C9H10O2
Molecular Weight: 150.17g/mol
| CAS No. | 100-06-1 |
|---|---|
| Product Name | 4'-Methoxyacetophenone |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17g/mol |
| IUPAC Name | 1-(4-methoxyphenyl)ethanone |
| Standard InChI | InChI=1S/C9H10O2/c1-7(10)8-3-5-9(11-2)6-4-8/h3-6H,1-2H3 |
| Standard InChIKey | NTPLXRHDUXRPNE-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC=C(C=C1)OC |
| Canonical SMILES | CC(=O)C1=CC=C(C=C1)OC |
| Appearance | Solid |
| Boiling Point | 258.0 °C 254 °C |
| Colorform | Crystalline solid Colorless to pale-yellow fused solid Yellowish-white crystals |
| Density | 1.0818 g/cu cm at 41 °C |
| Flash Point | 138 °C (280 °F) - open cup |
| Melting Point | 38.5 °C Mp 38-39 ° 38.2 °C 38-39°C |
| Physical Description | Solid colourless to pale yellow fused solid with a floral, powdery, vanillic, balsamic odou |
| Description | 4'-Methoxyacetophenone, also known as 4-acetylanisole or fema 2005, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4'-Methoxyacetophenone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4'-methoxyacetophenone is primarily located in the cytoplasm. 4'-Methoxyacetophenone is a sweet, acacia, and anisic tasting compound that can be found in a number of food items such as garden tomato, fruits, peppermint, and herbs and spices. This makes 4'-methoxyacetophenone a potential biomarker for the consumption of these food products. 4-methoxyacetophenone is a member of the class of acetophenones that is acetophenone substituted by a methoxy group at position 4. It is a monomethoxybenzene and a member of acetophenones. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 3.62X10+3 mg/L at 25 °C (est) Soluble in ethanol, diethyl ether, acetone and chloroform Soluble in alcohol, ether, fixed oils Soluble in fixed oils, propylene glycol; miscible with glycerin insoluble in water; soluble in organic solvents, oils very soluble (in ethanol) |
| Synonyms | 4-acetylanisole 4-methoxyacetophenone |
| Vapor Pressure | 0.01 mmHg 6.44X10-3 mm Hg at 25 °C |
| PubChem Compound | 7476 |
| Last Modified | Nov 11 2021 |
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